1-{2-[6-oxo-3-(thiophen-2-yl)-1,6-dihydropyridazin-1-yl]ethyl}-3-(thiophen-2-yl)urea

• IUPAC Name: 1-[2-(6-oxo-3-thiophen-2-ylpyridazin-1-yl)ethyl]-3-thiophen-2-ylurea
• InChI: InChI=1S/C15H14N4O2S2/c20-14-6-5-11(12-3-1-9-22-12)18-19(14)8-7-16-15(21)17-13-4-2-10-23-13/h1-6,9-10H,7-8H2,(H2,16,17,21)
• InChI Key: CRTPLEWFAZCCLH-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1)C2=NN(C(=O)C=C2)CCNC(=O)NC3=CC=CS3
• Molecular Formula: C15H14N4O2S2
• Molecular Weight: 346.4 g/mol
• CAS No.: 1049226-60-9

Description

This compound features a pyridazinone core substituted with two thiophen-2-yl groups and a urea linkage. The pyridazinone ring contributes to hydrogen-bonding capabilities, while the thiophene moieties enhance aromatic interactions and lipophilicity.

Comparison with Similar Compounds

Pyridazinone Derivatives with Trifluoromethyl Substitution

Compound : 1-{2-[6-oxo-3-(trifluoromethyl)-1,6-dihydropyridazin-1-yl]ethyl}-3-[(thiophen-2-yl)methyl]urea (BJ41260; C₁₃H₁₃F₃N₄O₂S) .

• Structural Differences: Pyridazinone C3 position: Trifluoromethyl (BJ41260) vs. thiophen-2-yl (target compound). Urea substituent: [(Thiophen-2-yl)methyl] (BJ41260) vs. thiophen-2-yl (target).
• Key Implications: The electron-withdrawing trifluoromethyl group in BJ41260 increases lipophilicity and metabolic stability compared to the thiophene’s aromaticity.

Benzofuran-Pyrimidine Hybrids

Compounds : 4-(5-Substituted-1-benzofuran-2-yl)-6-(thiophen-2-yl)pyrimidin-2-ol/thiol analogs (e.g., 4a-d, 5a-d) .

• Structural Differences: Core heterocycle: Pyrimidine (analogs) vs. pyridazinone (target). Functional groups: Pyrimidin-2-ol/thiol (analogs) vs. urea (target).
• Hydroxyl/thiol groups in analogs may improve aqueous solubility but reduce membrane permeability compared to the urea group.

Tetrahydrobenzo[b]thiophene-Based Ureas

Compounds: 1-(3-Cyano-4,5,6,7-tetrahydrobenzo[b]thiophene-2-yl)-2-hydrazono-3-benzoyl urea derivatives (e.g., 7a-d) .

• Structural Differences: Core structure: Fused tetrahydrobenzo[b]thiophene (analogs) vs. pyridazinone (target). Substituents: Benzoyl and hydrazono groups (analogs) vs. thiophene and urea (target).
• Benzoyl groups may engage in stronger π-π stacking but reduce solubility compared to thiophene’s moderate lipophilicity.

Thiophene-Linked Amine/Ether Derivatives

Compounds :

• a3-(Methylamino)-1-(thiophen-2-yl)propan-1-ol .
• (S)-N-Propyl-5-[2-(thiophen-2-yl)ethoxy]-N-[2-(thiophen-2-yl)ethyl]-1,2,3,4-tetrahydronaphthalen-2-amine .
• Structural Differences :
  • Functional groups: Alcohols, amines, or ethers (analogs) vs. urea (target).
  • Thiophene connectivity: Direct linkage in target vs. alkyl/ether spacers in analogs.
• Key Implications :
  • Urea’s hydrogen-bonding capacity may offer superior target selectivity compared to amine/alcohol functionalities.
  • Ethoxy spacers in analogs could increase conformational flexibility, affecting binding kinetics.

Imidazo[1,2-a]pyridine and Benzimidazole Derivatives

Compounds :

• Diethyl 8-cyano-7-(4-nitrophenyl)-2-oxo-3-phenethyl-1,2,3,7-tetrahydroimidazo[1,2-a]pyridine-5,6-dicarboxylate (1l) .
• 2-[(2-Thionyl)acetyl] benzimidazole (3) .
• Structural Differences: Core heterocycle: Imidazo[1,2-a]pyridine or benzimidazole (analogs) vs. pyridazinone (target). Substituents: Nitrophenyl, ester groups (analogs) vs. thiophene and urea (target).
• Key Implications: Nitro and ester groups in analogs may confer higher reactivity but lower metabolic stability. Benzimidazole’s planar structure facilitates intercalation, whereas pyridazinone’s puckered ring may favor enzyme active sites.

Physicochemical Properties

Property	Target Compound	BJ41260	Pyrimidin-2-ol (4a)	Tetrahydrobenzo[b]thiophene (7a)
Molecular Weight (g/mol)	~356.4 (C₁₄H₁₂N₄O₂S₂)	346.33	~340 (estimated)	~380 (estimated)
Key Functional Groups	Urea, thiophen-2-yl	Urea, CF₃	Pyrimidin-2-ol, benzofuran	Benzoyl, hydrazono
Solubility	Moderate (polar urea)	Low (CF₃)	High (hydroxyl)	Low (hydrophobic core)
Melting Point	Not reported	Not reported	Not reported	243–245°C (for 1l)